Cas no 1029439-02-8 (3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol)
1029439-02-8 structure
Product Name:3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
CAS No:1029439-02-8
MF:C12H16BFO3
MW:238.063047409058
MDL:MFCD16994421
CID:1024448
PubChem ID:54759098
Update Time:2025-04-20
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- 2-Fluoro-4-hydroxybenzeneboronic acid pinacol ester
- ACMC-20983o
- AK-94658
- ANW-14770
- CTK8A9045
- MB15636
- SureCN257904
- 2-FLUORO-4-HYDROXYPHENYLBORONIC ACID, PINACOL ESTER
- SCHEMBL257904
- 3-Fluorophenol-4-boronic acid pinacol ester
- Phenol, 3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2- dioxaborolan-2-yl)-
- MFCD16994421
- 1029439-02-8
- SY268411
- 3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-phenol
- DTXSID50716700
- ASYQJYIEVNXWDV-UHFFFAOYSA-N
- DA-16149
- 2-FLUORO-4-HYDROXYPHENYLBORONIC ACID PINACOL ESTER
- A896670
- CS-0089479
- AS-43886
- AKOS015907911
- 2-Fluoro-4-hydroxybenzeneboronic acid pinacol ester, 96%
-
- MDL: MFCD16994421
- Inchi: 1S/C12H16BFO3/c1-11(2)12(3,4)17-13(16-11)9-6-5-8(15)7-10(9)14/h5-7,15H,1-4H3
- InChI Key: ASYQJYIEVNXWDV-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)O
Computed Properties
- Exact Mass: 238.11800
- Monoisotopic Mass: 238.1176527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Melting Point: 110-112℃
- PSA: 38.69000
- LogP: 1.83050
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019146702-5g |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 95% | 5g |
$899.94 | 2023-09-04 | |
| Chemenu | CM134578-100mg |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 95+% | 100mg |
$82 | 2021-08-05 | |
| Chemenu | CM134578-250mg |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 95+% | 250mg |
$123 | 2021-08-05 | |
| Chemenu | CM134578-1g |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 95+% | 1g |
$164 | 2021-08-05 | |
| Chemenu | CM134578-5g |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 95+% | 5g |
$652 | 2021-08-05 | |
| Apollo Scientific | PC412488-250mg |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 0.98 | 250mg |
£16.00 | 2025-03-21 | |
| TRC | F598658-100mg |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 100mg |
$98.00 | 2023-05-18 | ||
| TRC | F598658-250mg |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 250mg |
$190.00 | 2023-05-18 | ||
| TRC | F598658-500mg |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 500mg |
$293.00 | 2023-05-18 | ||
| TRC | F598658-1g |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol |
1029439-02-8 | 1g |
$414.00 | 2023-05-18 |
3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
1029439-02-8 (3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol) Related Products
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